Naphthalene, decahydro-2,3-dimethyl-
Overview
Description
Naphthalene, decahydro-2,3-dimethyl-, also known as tetralin, is a bicyclic hydrocarbon with the chemical formula C10H12. It is a colorless liquid with a mild aromatic odor and is used in various industrial applications, including as a solvent, fuel additive, and in the production of synthetic resins and plastics. In recent years, it has gained attention for its potential use in scientific research due to its unique properties.
Scientific Research Applications
Atmospheric Degradation Studies Studies have shown that naphthalene and its derivatives, including dimethyl derivatives, are subject to atmospheric degradation. Specifically, these compounds undergo nighttime degradation by gas-phase reactions with nitrate radicals. The rate constants for these reactions have been measured, providing valuable data for understanding the atmospheric behavior of these hydrocarbons (Phousongphouang & Arey, 2002).
Vibrational Spectroscopy and Molecular Structure A detailed study involving FTIR and FT Raman spectroscopy, along with ab-initio HF and DFT calculations, was conducted on 2,3-dimethyl naphthalene. This research provides insights into the molecular and vibrational structure of the compound, shedding light on the effects of methyl group substitution on its molecular properties (Prabhu, Periandy, & Mohan, 2011).
Anaerobic Biodegradation Pathways Research into the anaerobic degradation pathways of polycyclic aromatic hydrocarbons used naphthalene as a model compound. This study identified key intermediate metabolites and suggested a sequential reduction pathway for naphthalene degradation, providing a deeper understanding of the anaerobic biodegradation of such compounds (Zhang, Sullivan, & Young, 2004).
Polymer Synthesis and Properties Research has been conducted on the synthesis and characterization of decahydronaphthalene-containing polyesters. These studies revealed the thermal stability and optical properties of the resulting polymers, providing valuable insights for materials science and engineering (Dennis, Enokida, & Long, 2015).
Chemical and Supramolecular Applications A comprehensive review explored the developments in the field of naphthalene diimides, including their applications in supramolecular chemistry, sensors, and molecular devices. This review highlights the versatility and potential of naphthalene derivatives in various scientific fields (Kobaisi et al., 2016).
properties
CAS RN |
1008-80-6 |
|---|---|
Product Name |
Naphthalene, decahydro-2,3-dimethyl- |
Molecular Formula |
C12H22 |
Molecular Weight |
166.3 g/mol |
IUPAC Name |
2,3-dimethyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene |
InChI |
InChI=1S/C12H22/c1-9-7-11-5-3-4-6-12(11)8-10(9)2/h9-12H,3-8H2,1-2H3 |
InChI Key |
UBGLIVPMNDOOTE-UHFFFAOYSA-N |
SMILES |
CC1CC2CCCCC2CC1C |
Canonical SMILES |
CC1CC2CCCCC2CC1C |
Other CAS RN |
1008-80-6 |
synonyms |
DECAHYDRO-2,3-DIMETHYLNAPHTHALENE |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
